Cas no 1000574-17-3 (4,6-Dibromo-2,3-dichlorophenyl isothiocyanate)
1000574-17-3 structure
Product Name:4,6-Dibromo-2,3-dichlorophenyl isothiocyanate
CAS No:1000574-17-3
MF:C7HBr2Cl2NS
MW:361.868536710739
CID:3157793
PubChem ID:26599160
Update Time:2025-04-21
4,6-Dibromo-2,3-dichlorophenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
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- 4,6-Dibromo-2,3-dichlorophenyl isothiocyanate
- 1000574-17-3
- 1,5-dibromo-2,3-dichloro-4-isothiocyanatobenzene
-
- MDL： MFCD09878191
- Inchi： 1S/C7HBr2Cl2NS/c8-3-1-4(9)7(12-2-13)6(11)5(3)10/h1H
- InChI Key： QLUFBDKCGIVUFC-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(=C1N=C=S)Cl)Cl)Br
Computed Properties
- Exact Mass: 360.755
- Monoisotopic Mass: 358.757
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4A^2
- XLogP3: 6
4,6-Dibromo-2,3-dichlorophenyl isothiocyanate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
1000574-17-3 (4,6-Dibromo-2,3-dichlorophenyl isothiocyanate) Related Products
- 89284-57-1(BENZENAMINE, 2,4,6-TRIBROMO-3-CHLORO-)
- 66032-45-9(BENZENEDIAZONIUM, 4-BROMO-2,5-DICHLORO-, CHLORIDE)
- 605630-36-2(BENZENAMINE, 2-BROMO-3,4,5,6-TETRACHLORO-)
- 80026-09-1(BENZENAMINE, 2-BROMO-3,4-DICHLORO-)
- 533914-13-5(BENZENE, 5-BROMO-1,3-DICHLORO-2-ISOCYANATO-)
- 84483-26-1(BENZENAMINE, 6-BROMO-2,3-DICHLORO-)
- 20059-86-3(1-bromo-2-chloro-4-isocyanatobenzene)
- 22228-95-1(2,6-Dibromo-3,4-dichlorophenyl isothiocyanate)
- 13876-78-3(Benzenamine, 2,5-dichloro-4-isothiocyanato-)
- 80025-90-7(HYDRAZINE, (4-BROMO-2,3-DICHLOROPHENYL)-)
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